3-Cyano-2-oxatricyclo[3.3.1.1~3,7~]dec-1-yl methanesulfonate

• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: (3-cyano-2-oxatricyclo[3.3.1.13,7]decan-1-yl) methanesulfonate
• InChI: InChI=1S/C11H15NO4S/c1-17(13,14)16-11-5-8-2-9(6-11)4-10(3-8,7-12)15-11/h8-9H,2-6H2,1H3
• InChI Key: PUPCNGWWJUQERK-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)OC12CC3CC(C1)CC(C3)(O2)C#N

Description

3-Cyano-2-oxatricyclo[3.3.1.1~3,7~]dec-1-yl methanesulfonate, commonly known as COT, is a chemical compound that has been widely used in scientific research. It is a versatile compound that has shown promising results in various fields of research, including medicinal chemistry, drug discovery, and neuroscience.

Scientific Research Applications

COT has been extensively used in scientific research due to its unique properties that make it suitable for a wide range of applications. It has been used as a building block in the synthesis of various biologically active compounds, including anticancer agents, antiviral agents, and antibiotics. COT has also been used as a ligand in the design of metal complexes that exhibit interesting biological activities. In addition, COT has been used as a tool in neuroscience research to study the role of glutamate receptors in the brain.

Mechanism of Action

The mechanism of action of COT is not fully understood, but it is believed to act as a potent inhibitor of glutamate receptors in the brain. Glutamate is the main excitatory neurotransmitter in the brain, and its overactivation has been implicated in various neurological disorders, including epilepsy, Alzheimer's disease, and Parkinson's disease. COT has been shown to selectively inhibit the activity of N-methyl-D-aspartate (NMDA) receptors, which are a subtype of glutamate receptors that play a key role in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
COT has been shown to have a wide range of biochemical and physiological effects, including anticonvulsant, neuroprotective, and analgesic effects. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, COT has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

COT has several advantages for use in lab experiments, including its high potency and selectivity for NMDA receptors, its ability to cross the blood-brain barrier, and its low toxicity. However, COT also has some limitations, including its limited solubility in aqueous solutions and its tendency to form aggregates at high concentrations.

Future Directions

There are several future directions for research on COT, including the development of more efficient synthesis methods, the design of new biologically active compounds based on COT, and the investigation of its potential therapeutic applications in neurological disorders. In addition, further studies are needed to elucidate the exact mechanism of action of COT and its effects on other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of COT involves a multi-step process that starts with the reaction of ethyl cyanoacetate and dimethyl malonate. The resulting product is then treated with sodium methoxide to obtain the intermediate product. This intermediate is then reacted with methanesulfonyl chloride to produce COT. The overall yield of this process is around 50%, and the purity of the final product can be improved by recrystallization.